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Compound of Interest

Compound Name: al5:0-i15:0 PC

Cat. No.: B15593651

This guide provides immediate and essential safety and logistical information for researchers,
scientists, and drug development professionals working with a15:0-i15:0 PC (1-anteiso-
palmitoyl-2-iso-pentadecanoyl-sn-glycero-3-phosphocholine). The following procedures ensure
safe handling, storage, and disposal of this compound in a laboratory setting.

Personal Protective Equipment (PPE)

When handling a15:0-i15:0 PC, especially in its powdered form or when dissolved in an
organic solvent, a comprehensive suite of personal protective equipment is mandatory to

minimize exposure and ensure personal safety. The following table summarizes the required
PPE.
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PPE Category Item Specifications and Use

Impervious gloves, such as

nitrile or latex, should be worn
Hand Protection Chemical-resistant gloves at all times. Change gloves

immediately if they become

contaminated.

Safety glasses with side Essential to protect against

Eye Protection ) ) .
shields or goggles splashes or airborne particles.

Required when handling the
powder form to avoid

inhalation of dust. A filter type

Respiratory Protection NIOSH-approved respirator ] i
P1 is recommended. Use in a
well-ventilated area or under a
fume hood.[1]
A standard lab coat should be
Body Protection Laboratory coat worn to protect skin and

clothing from contamination.

Operational Plan: Handling and Storage

Storage:

o Powder Form: Saturated lipids like a15:0-i15:0 PC are relatively stable as powders.[2] They
should be stored in a glass container with a Teflon-lined closure at -20°C + 4°C.[2] Before
opening, the container must be allowed to reach room temperature to prevent condensation
of moisture, which can lead to hydrolysis.[2]

o Organic Solutions: If dissolved in an organic solvent, a15:0-i15:0 PC should be stored in a
glass vial with a Teflon-lined cap, under an inert atmosphere of argon or nitrogen, at -20°C £
4°C.[2][3] Storage in plastic containers should be avoided as this can lead to the leaching of

impurities.[2]

Handling:
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o Preparation: Before handling, ensure all necessary PPE is correctly worn. Prepare the
workspace in a well-ventilated area, preferably within a chemical fume hood.[1]

» Weighing (Powder Form): When weighing the powdered form, do so in an enclosure or a
fume hood to minimize the risk of inhalation.

 Dissolving: To dissolve al15:0-i15:0 PC, use a suitable organic solvent such as chloroform or
methanol.[4][5] The process should be carried out under an inert atmosphere (argon or
nitrogen) to prevent oxidation.[3]

e Aqueous Suspensions: Phospholipids should not be stored for extended periods as aqueous
suspensions, as this can lead to hydrolysis.[2] If preparing vesicles, use the suspension
immediately.[4]

Disposal Plan
All waste materials containing a15:0-i15:0 PC must be treated as chemical waste.

e Solid Waste: Contaminated items such as gloves, weighing paper, and pipette tips should be
placed in a designated, sealed chemical waste container.

» Liquid Waste: Solutions containing a15:0-i15:0 PC should be collected in a labeled, sealed
container for hazardous liquid waste. Do not pour down the drain.

o Container Disposal: Empty containers should be handled as chemical waste, as they may
retain residual product.

All disposal must be carried out in accordance with local, state, and federal regulations.

Experimental Workflow for Safe Handling
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Workflow for Safe Handling of a15:0-i15:0 PC
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Caption: This diagram outlines the procedural flow for safely handling a15:0-i15:0 PC, from
preparation to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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